Cas no 1159977-07-7 (4-Benzyl-gallic Acid Benzyl Ester)

• Product Name: 4-Benzyl-gallic Acid Benzyl Ester
• CAS No: 1159977-07-7
• MF: C₂₁H₁₈O₅
• MW: 350.364626407623
• CID: 1059220
• PubChem ID: 46780771
• Update Time: 2025-06-10

4-Benzyl-gallic Acid Benzyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-gallic Acid Benzyl Ester
• benzyl 3,5-dihydroxy-4-phenylmethoxybenzoate
• 3,5-Dihydroxy-4-(benzyloxy)benzoic Acid Benzyl Ester; 3,5-Dihydroxy-4-(phenylmethoxy)benzoic Acid Phenylmethyl Ester;
• SCHEMBL22015355
• Benzyl 4-(benzyloxy)-3,5-dihydroxybenzoate
• DTXSID30675689
• 1159977-07-7

• Inchi： 1S/C21H18O5/c22-18-11-17(21(24)26-14-16-9-5-2-6-10-16)12-19(23)20(18)25-13-15-7-3-1-4-8-15/h1-12,22-23H,13-14H2
• InChI Key： LCSFLBPXRZXFDB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(=CC(C(=O)OCC2C=CC=CC=2)=CC=1O)O

Computed Properties

• Exact Mass: 350.11500
• Monoisotopic Mass: 350.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Solubility: DMSO, Ethyl Acetate
• PSA: 75.99000
• LogP: 4.03380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 4-Benzyl-gallic Acid Benzyl Ester

Recent Advances in the Study of 4-Benzyl-gallic Acid Benzyl Ester (CAS: 1159977-07-7): A Promising Compound in Chemical Biology and Medicine

The compound 4-Benzyl-gallic Acid Benzyl Ester (CAS: 1159977-07-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This ester derivative of gallic acid, known for its antioxidant and anti-inflammatory properties, has been the subject of several studies aimed at elucidating its biological activities and mechanisms of action. The latest research highlights its promising role in addressing various pathological conditions, including cancer, neurodegenerative diseases, and microbial infections.

Recent studies have focused on the synthesis and optimization of 4-Benzyl-gallic Acid Benzyl Ester to enhance its bioavailability and therapeutic efficacy. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize its chemical properties and purity. Furthermore, in vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in inflammation and cancer progression.

One of the most notable findings is the compound's potent anti-cancer activity. Research published in the Journal of Medicinal Chemistry revealed that 4-Benzyl-gallic Acid Benzyl Ester exhibits selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer, while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to induce apoptosis and inhibit angiogenesis, making it a promising candidate for further drug development.

In addition to its anti-cancer properties, 4-Benzyl-gallic Acid Benzyl Ester has shown significant neuroprotective effects. Studies conducted on animal models of Alzheimer's disease demonstrated that the compound reduces oxidative stress and amyloid-beta plaque formation, two hallmark features of the disease. These findings suggest its potential as a therapeutic agent for neurodegenerative disorders, although further clinical trials are needed to validate these effects in humans.

The antimicrobial activity of 4-Benzyl-gallic Acid Benzyl Ester has also been explored, with promising results against drug-resistant bacterial strains. Its mechanism of action involves disrupting bacterial cell membranes and inhibiting biofilm formation, which is crucial for combating persistent infections. This multi-faceted activity positions the compound as a valuable lead molecule for developing new antimicrobial agents.

Despite these advancements, challenges remain in the clinical translation of 4-Benzyl-gallic Acid Benzyl Ester. Issues such as poor solubility and rapid metabolism in vivo need to be addressed through structural modifications or formulation strategies. Researchers are currently exploring nanoparticle-based delivery systems and prodrug approaches to overcome these limitations and enhance the compound's pharmacokinetic profile.

In conclusion, 4-Benzyl-gallic Acid Benzyl Ester (CAS: 1159977-07-7) represents a versatile and promising compound in chemical biology and medicine. Its diverse biological activities, ranging from anti-cancer and neuroprotective to antimicrobial effects, underscore its potential as a multi-target therapeutic agent. Ongoing research efforts aim to optimize its properties and translate these findings into clinical applications, paving the way for novel treatments in various disease areas.